Cas no 2229451-72-1 (2-(1-ethynylcyclopropyl)-1-methyl-3-nitrobenzene)

• Product Name: 2-(1-ethynylcyclopropyl)-1-methyl-3-nitrobenzene
• CAS No: 2229451-72-1
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 6083004
• PubChem ID: 165766368
• Update Time: 2025-05-22

2-(1-ethynylcyclopropyl)-1-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethynylcyclopropyl)-1-methyl-3-nitrobenzene
• EN300-1797066
• 2229451-72-1

• Inchi： 1S/C12H11NO2/c1-3-12(7-8-12)11-9(2)5-4-6-10(11)13(14)15/h1,4-6H,7-8H2,2H3
• InChI Key： SMVITCTYWOBELY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1C1(C#C)CC1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(1-ethynylcyclopropyl)-1-methyl-3-nitrobenzene

2-(1-Ethynylcyclopropyl)-1-methyl-3-nitrobenzene: A Comprehensive Overview

2-(1-Ethynylcyclopropyl)-1-methyl-3-nitrobenzene, with the CAS number 2229451-72-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a cyclopropyl group and a nitro substituent. The presence of the ethynyl group further enhances its reactivity and potential applications in various chemical reactions.

The synthesis of 2-(1-ethynylcyclopropyl)-1-methyl-3-nitrobenzene involves a multi-step process that typically begins with the preparation of the cyclopropyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions. The nitro group, which is a strong electron-withdrawing substituent, plays a crucial role in modulating the electronic properties of the benzene ring, making this compound highly versatile in different chemical transformations.

One of the most notable applications of this compound is in the field of organic synthesis, where it serves as an intermediate in the construction of more complex molecules. Its ability to undergo various types of cycloaddition reactions, such as Diels-Alder reactions, has been extensively studied. Researchers have demonstrated that the cyclopropyl group can act as a diene or dienophile depending on the reaction conditions, offering a wide range of possibilities for creating new chemical structures.

In addition to its role in organic synthesis, 2-(1-ethynylcyclopropyl)-1-methyl-3-nitrobenzene has shown promise in materials science. The compound's unique electronic properties make it an attractive candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent studies have explored its potential as a building block for constructing two-dimensional materials with tailored electronic properties.

The nitro group in this compound also contributes to its potential applications in medicinal chemistry. Nitro groups are known to exhibit various biological activities, including antimicrobial and anticancer properties. Researchers have investigated the compound's ability to inhibit certain enzymes associated with cancer cell proliferation, showing promising results in preclinical studies.

Furthermore, the ethynyl group present in this compound adds another layer of functionality. It can participate in click chemistry reactions, such as Sonogashira coupling, enabling the construction of larger and more complex molecules with high precision. This feature has been exploited in drug discovery efforts, where modular synthesis strategies are highly valued.

The structural complexity of 2-(1-ethynylcyclopropyl)-1-methyl-3-nitrobenzene also makes it an interesting subject for theoretical studies. Computational chemists have used advanced quantum mechanical methods to investigate its electronic structure and reactivity patterns. These studies have provided valuable insights into the compound's behavior under different reaction conditions and have guided experimental efforts to optimize its synthesis and applications.

In conclusion, 2-(1-ethynylcyclopropyl)-1-methyl-3-nitrobenzene is a multifaceted compound with diverse applications across various fields of chemistry. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers working on organic synthesis, materials science, and medicinal chemistry. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both academic and industrial settings.